N-Cyclohexyl-2-[6-(3,4-dimethoxy-phenyl)-pyridazin-3-ylsulfanyl]-acetamide

• IUPAC Name: N-cyclohexyl-2-[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C20H25N3O3S/c1-25-17-10-8-14(12-18(17)26-2)16-9-11-20(23-22-16)27-13-19(24)21-15-6-4-3-5-7-15/h8-12,15H,3-7,13H2,1-2H3,(H,21,24)
• InChI Key: KEEVAXVLVOGUDG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN=C(C=C2)SCC(=O)NC3CCCCC3)OC
• Molecular Formula: C20H25N3O3S
• Molecular Weight: 387.5 g/mol

Description

N-Cyclohexyl-2-[6-(3,4-dimethoxy-phenyl)-pyridazin-3-ylsulfanyl]-acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a pyridazine-based compound that has shown promising results in various preclinical studies.

Scientific Research Applications

Pharmacological Research and Drug Development

Research into compounds similar to N-Cyclohexyl-2-[6-(3,4-dimethoxy-phenyl)-pyridazin-3-ylsulfanyl]-acetamide often focuses on pharmacological applications, including the exploration of new treatments for various disorders. For instance, Hudkins et al. (2011) discussed the discovery and characterization of CEP-26401, a potent, selective histamine H3 receptor inverse agonist with potential for treating attentional and cognitive disorders due to its high affinity for human and rat H3 receptors and selectivity over other histamine receptor subtypes (Hudkins et al., 2011).

Corrosion Inhibition

Another area of research involves the synthesis of acetamide derivatives for applications such as corrosion inhibition. Yıldırım and Cetin (2008) synthesized 2-(Alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives and evaluated their corrosion prevention efficiencies, demonstrating the chemical versatility of acetamide derivatives in protecting metals against corrosion (Yıldırım & Cetin, 2008).

Antimicrobial and Antioxidant Activities

Compounds structurally related to N-Cyclohexyl-2-[6-(3,4-dimethoxy-phenyl)-pyridazin-3-ylsulfanyl]-acetamide have been explored for their potential antimicrobial and antioxidant activities. Orek, Koparir, and Koparır (2012) synthesized and characterized a triazol compound, assessing its biological activities including antibacterial, antifungal, and antioxidant properties (Orek, Koparir, & Koparır, 2012).

Synthesis and Evaluation of Novel Derivatives

The synthesis and biological evaluation of new derivatives for their potential application in various fields, including as apoptosis inducers, highlight the ongoing interest in acetamide compounds. Such research efforts are aimed at discovering novel compounds with specific biological activities that can be leveraged in therapeutic contexts or other applications. For example, Abd-Allah and Elshafie (2018) synthesized a series of cyclohexane-1-carboxamides and evaluated their antitumor activity, showcasing the therapeutic potential of novel acetamide derivatives (Abd-Allah & Elshafie, 2018).